Cas no 55649-98-4 (1-(3-Chlorophenyl)-2-methylpropan-1-one)

• Product Name: 1-(3-Chlorophenyl)-2-methylpropan-1-one
• CAS No: 55649-98-4
• MF: C₁₀H₁₁ClO
• MW: 182.646742105484
• CID: 351296
• PubChem ID: 587381
• Update Time: 2025-06-21

1-(3-Chlorophenyl)-2-methylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-Chlorophenyl)-2-methylpropan-1-one
• 3-Chlorophenylisopropyl ketone
• UVZXOZZFQHKFDK-UHFFFAOYSA-N
• 55649-98-4
• 1-Propanone, 1-(3-chlorophenyl)-2-methyl-
• SCHEMBL8159886
• N13957
• 1-(3-Chlorophenyl)-2-methyl-1-propanone #
• AKOS010013908
• 1-(3-Chloro-phenyl)-2-methyl-propan-1-one
• 3'-Chloro-2-methylpropiophenone
• 1-(3-Chlorophenyl)-2-methyl-1-propanone
• DTXSID70343092
• m-chlorophenyl isopropyl ketone
• CS-0363488
• A905918

• MDL： MFCD12153254
• Inchi： 1S/C10H11ClO/c1-7(2)10(12)8-4-3-5-9(11)6-8/h3-7H,1-2H3
• InChI Key： UVZXOZZFQHKFDK-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(C(C)C)=O

Computed Properties

• Exact Mass: 182.04993
• Monoisotopic Mass: 182.0498427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(3-Chlorophenyl)-2-methylpropan-1-one

Introduction to 1-(3-Chlorophenyl)-2-methylpropan-1-one (CAS No. 55649-98-4)

1-(3-Chlorophenyl)-2-methylpropan-1-one, also known by its CAS registry number 55649-98-4, is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is a derivative of acetophenone, characterized by a chloro-substituted phenyl group and a methyl-substituted ketone moiety. Its structure, which combines aromaticity with ketonic functionality, makes it an interesting subject for both fundamental and applied research.

The synthesis of 1-(3-Chlorophenyl)-2-methylpropan-1-one typically involves the Friedel-Crafts acylation reaction or other electrophilic aromatic substitution methods. The presence of the chlorine atom at the meta position of the phenyl ring imparts unique electronic and steric properties to the molecule, which are crucial for its reactivity in various chemical transformations. Recent studies have explored the use of this compound as a precursor in the synthesis of bioactive molecules, particularly in the development of novel antibiotics and anticancer agents.

In terms of physical properties, 1-(3-Chlorophenyl)-2-methylpropan-1-one is a crystalline solid with a melting point of approximately 70°C. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for use in solution-phase reactions. The compound exhibits moderate stability under normal conditions but may undergo degradation under harsh acidic or basic conditions.

The application of 1-(3-Chlorophenyl)-2-methylpropan-1-one in pharmaceutical chemistry has been a focal point of recent research. Its ketonic group serves as an excellent electrophilic center for nucleophilic attacks, enabling the formation of various heterocyclic compounds. For instance, studies have demonstrated its utility in the synthesis of isoquinoline derivatives, which are known for their potent antimalarial and anticancer activities.

Beyond pharmaceuticals, this compound has found applications in agrochemicals, particularly as an intermediate in the synthesis of herbicides and insecticides. Its ability to undergo various condensation reactions makes it a valuable building block in organic synthesis.

Recent advancements in green chemistry have also highlighted the potential of 1-(3-Chlorophenyl)-2-methylpropan-1-one as an eco-friendly alternative to traditional reagents. Researchers have explored its use in catalytic processes that reduce waste generation and improve reaction efficiency.

In conclusion, 1-(3-Chlorophenyl)-2-methylpropan-1-one, with its unique structural features and diverse applications, continues to be a subject of intense research interest. Its role as a key intermediate in drug discovery and materials science underscores its importance in modern organic chemistry.